3-[(Phenylthio)methyl]-6-pyridin-3-yl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole 3-[(Phenylthio)methyl]-6-pyridin-3-yl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
Brand Name: Vulcanchem
CAS No.: 892675-26-2
VCID: VC0483575
InChI: InChI=1S/C15H11N5S2/c1-2-6-12(7-3-1)21-10-13-17-18-15-20(13)19-14(22-15)11-5-4-8-16-9-11/h1-9H,10H2
SMILES: C1=CC=C(C=C1)SCC2=NN=C3N2N=C(S3)C4=CN=CC=C4
Molecular Formula: C15H11N5S2
Molecular Weight: 325.4g/mol

3-[(Phenylthio)methyl]-6-pyridin-3-yl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

CAS No.: 892675-26-2

Main Products

VCID: VC0483575

Molecular Formula: C15H11N5S2

Molecular Weight: 325.4g/mol

3-[(Phenylthio)methyl]-6-pyridin-3-yl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole - 892675-26-2

CAS No. 892675-26-2
Product Name 3-[(Phenylthio)methyl]-6-pyridin-3-yl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
Molecular Formula C15H11N5S2
Molecular Weight 325.4g/mol
IUPAC Name 3-(phenylsulfanylmethyl)-6-pyridin-3-yl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
Standard InChI InChI=1S/C15H11N5S2/c1-2-6-12(7-3-1)21-10-13-17-18-15-20(13)19-14(22-15)11-5-4-8-16-9-11/h1-9H,10H2
Standard InChIKey JLOZAXVLBRFHKR-UHFFFAOYSA-N
SMILES C1=CC=C(C=C1)SCC2=NN=C3N2N=C(S3)C4=CN=CC=C4
Canonical SMILES C1=CC=C(C=C1)SCC2=NN=C3N2N=C(S3)C4=CN=CC=C4
PubChem Compound 6473672
Last Modified Nov 11 2021
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